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Compound of Interest

Compound Name: Etoricoxib-13C,d3

Cat. No.: B15142581

Disclaimer: No specific safety data sheet (SDS) or comprehensive handling guidelines for
Etoricoxib-13C,d3 are publicly available. This guide is based on the available safety
information for the non-labeled parent compound, Etoricoxib. It is imperative for researchers,
scientists, and drug development professionals to conduct a thorough risk assessment and
consult with their institution's safety office before handling this compound.

Introduction

Etoricoxib-13C,d3 is a stable isotope-labeled version of Etoricoxib, a non-steroidal anti-
inflammatory drug (NSAID) that is a selective inhibitor of cyclooxygenase-2 (COX-2). Stable
isotope-labeled compounds are primarily used as internal standards in quantitative
bioanalytical assays. While the isotopic labeling is unlikely to alter the chemical reactivity and
toxicity significantly, adherence to strict safety protocols is essential due to the pharmacological
activity of the parent compound.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Etoricoxib and
its deuterated analogue.
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Property Value Source
5-chloro-2-(6-methylpyridin-3-

IUPAC Name y-3-14- [1]
(trideuteriomethylsulfonyl)phen
ylpyridine

Molecular Formula C18H12D3CIN202S [2]

Molecular Weight 361.9 g/mol [1]

CAS Number 850896-71-8 [1]

Appearance Solid [1]

Toxicological Data

Toxicological data for Etoricoxib provides insight into the potential hazards associated with its

isotopically labeled form.

Test Species Route Result Source
NOAEL: >=

Repeated Dose ] 9,000 mg/kg (for

o Rat Ingestion

Toxicity Cellulose
component)
Kidney, Liver,

Target Organs - Ingestion Gastrointestinal [3]
tract

) o ) Suspected of
Carcinogenicity - Inhalation [4]

causing cancer

Reproductive

Toxicity

Suspected of
- damaging the

unborn child

[4]

Safety and Handling Guidelines
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Based on the safety data sheets for Etoricoxib formulations, the following guidelines are
recommended for handling Etoricoxib-13C,d3.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure.
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Required Personal Protective Equipment

(NIOSH-approved Respirator (if dust is generated))

(Safety Glasses with Side Shields or Goggles)

(Chemical Resistant Gloves)
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Handling Workflow

Store in a cool, dry, well-ventilated area
Store locked up

:

Weigh in a chemical fume hood
Use appropriate PPE

Dissolve in a suitable solvent
(Conduct Experiment)

(Dispose of waste according to local regulation

)
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Etoricoxib Mechanism of Action

(Arachidonic Acid)

Inhibition

COX-2 Enzyme

l

(Prostaglandins (e.q., PGEZ))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15142581#safety-and-handling-guidelines-for-
etoricoxib-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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